Cas no 402508-87-6 (BENZENEACETAMIDE, 4-AMINO-N-[(4-METHYLPHENYL)METHYL]-)

BENZENEACETAMIDE, 4-AMINO-N-[(4-METHYLPHENYL)METHYL]- structure
402508-87-6 structure
Product Name:BENZENEACETAMIDE, 4-AMINO-N-[(4-METHYLPHENYL)METHYL]-
CAS No:402508-87-6
MF:C16H18N2O
MW:254.326923847198
CID:3372875
PubChem ID:11097135
Update Time:2025-04-21

BENZENEACETAMIDE, 4-AMINO-N-[(4-METHYLPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • BENZENEACETAMIDE, 4-AMINO-N-[(4-METHYLPHENYL)METHYL]-
    • 2-(4-AMINOPHENYL)-N-(4-METHYLBENZYL)ACETAMIDE
    • AKOS000144784
    • 402508-87-6
    • Inchi: 1S/C16H18N2O/c1-12-2-4-14(5-3-12)11-18-16(19)10-13-6-8-15(17)9-7-13/h2-9H,10-11,17H2,1H3,(H,18,19)
    • InChI Key: JHDOFPJFKSCVBO-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CC=1)N)NCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 254.141913202Da
  • Monoisotopic Mass: 254.141913202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų
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